Cas no 1803811-39-3 (5-Fluoro-2-iodo-4-phenylpyridine)

• Product Name: 5-Fluoro-2-iodo-4-phenylpyridine
• CAS No: 1803811-39-3
• MF: C₁₁H₇FIN
• MW: 299.082858324051
• CID: 4802391
• Update Time: 2025-11-01

5-Fluoro-2-iodo-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-iodo-4-phenylpyridine

• Inchi： 1S/C11H7FIN/c12-10-7-14-11(13)6-9(10)8-4-2-1-3-5-8/h1-7H
• InChI Key： VSJKXWNBSYXLDV-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=N1)F)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 5-Fluoro-2-iodo-4-phenylpyridine

Introduction to 5-Fluoro-2-iodo-4-phenylpyridine (CAS No. 1803811-39-3)

5-Fluoro-2-iodo-4-phenylpyridine (CAS No. 1803811-39-3) is a significant compound in the realm of pharmaceutical chemistry, playing a pivotal role in the synthesis and development of various bioactive molecules. This heterocyclic aromatic compound features a pyridine core substituted with a fluoro group, an iodo atom, and a phenyl ring, which collectively contribute to its unique chemical properties and biological activities.

The structural configuration of 5-fluoro-2-iodo-4-phenylpyridine makes it an attractive intermediate for medicinal chemists. The presence of the iodo group at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing complex molecular architectures. Similarly, the fluoro substituent at the 5-position can modulate the electronic properties of the pyridine ring, influencing its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated pyridines. The fluoro group is known to enhance metabolic stability, improve binding affinity, and increase oral bioavailability of drug candidates. This has led to extensive research on fluorinated pyridines as key motifs in drug discovery programs. For instance, compounds containing the 5-fluoropyridine scaffold have shown promise in treating various diseases, including cancer and infectious disorders.

The iodo substituent in 5-fluoro-2-iodo-4-phenylpyridine also plays a crucial role in its utility as a building block. Iodine is a versatile handle that can be used for further derivatization, enabling the construction of more complex molecules. Additionally, the phenyl ring at the 4-position contributes to the overall hydrophobicity of the compound, which can be advantageous for membrane permeability and binding to hydrophobic pockets in biological targets.

One of the most compelling aspects of 5-fluoro-2-iodo-4-phenylpyridine is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play essential roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By incorporating this compound into drug design strategies, researchers have developed novel inhibitors that target specific kinases with high selectivity and potency. For example, derivatives of 5-fluoro-2-iodo-4-phenylpyridine have been reported to inhibit tyrosine kinases, which are critical mediators of tumor growth and progression.

The use of computational methods has further enhanced the understanding of how 5-fluoro-2-iodo-4-phenylpyridine interacts with biological targets. Molecular docking studies have revealed that this compound can bind to kinase active sites with high affinity, suggesting its potential as a lead compound for drug development. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of this molecule, aiding in the design of more effective derivatives.

In conclusion, 5-fluoro-2-iodo-4-phenylpyridine (CAS No. 1803811-39-3) is a versatile and valuable compound in pharmaceutical chemistry. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules, particularly kinase inhibitors. The growing body of research on fluorinated pyridines underscores their importance in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like 5-fluoro-2-iodo-4-phenylpyridine will undoubtedly play a crucial role in shaping the future of medicinal chemistry.